3-(5-Bromo-2pyridyloxy)benzoic acid

• Molecular Formula: C12H8BrNO3
• Molecular Weight: 294.10 g/mol
• IUPAC Name: 3-(5-bromopyridin-2-yl)oxybenzoic acid
• InChI: InChI=1S/C12H8BrNO3/c13-9-4-5-11(14-7-9)17-10-3-1-2-8(6-10)12(15)16/h1-7H,(H,15,16)
• InChI Key: NYYFJRZRFHNOHR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC2=NC=C(C=C2)Br)C(=O)O

Description

3-(5-Bromo-2-pyridyloxy)benzoic acid (CAS: 1086379-59-0) is a brominated aromatic compound with the molecular formula C₁₁H₇BrN₂O₃ and a molecular weight of 295.09 g/mol . Structurally, it consists of a benzoic acid backbone substituted at the meta position (C-3) with a 5-bromo-2-pyridyloxy group. The pyridine ring introduces nitrogen-based electronic effects, while the bromine atom enhances lipophilicity and influences reactivity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Type and Positional Isomerism

Positional Isomers in Benzoic Acid Derivatives

• 3-(Sulfooxy)benzoic acid (): A sulfated derivative with a sulfoxy group at the meta position. Unlike the pyridyloxy group in the target compound, the sulfoxy substituent is highly polar and prone to hydrolysis, impacting metabolic stability .
• 4-((Tetrahydro-2H-pyran-4-yl)oxy)benzoic acid (): Features a tetrahydropyranyloxy group at the para position.

Key Insight : Meta-substituted derivatives (e.g., 3-(5-Bromo-2-pyridyloxy)benzoic acid) exhibit distinct electronic effects compared to para-substituted analogs due to differences in resonance and steric hindrance.

Brominated Analogues

• 5-Bromo-2-(phenylamino)benzoic acid (): Bromine is located on the benzene ring (C-5) with an amino group at C-2. The amino group facilitates hydrogen bonding, influencing crystallization behavior and solubility .
• 5-Bromo-2-[3-(pyridin-2-yl)-ureido]-benzoic acid (): Contains a ureido linkage instead of an ether group. The urea moiety enhances hydrogen-bonding capacity, which may improve binding affinity in biological systems .

Key Insight : Bromine’s position (on the benzene vs. pyridine ring) affects electronic distribution and intermolecular interactions.

Functional Group Variations

Compound Name	Molecular Formula	Substituent (Position)	Bromine Position	Key Properties
3-(5-Bromo-2-pyridyloxy)benzoic acid	C₁₁H₇BrN₂O₃	Pyridyloxy (C-3)	C-5 (pyridine)	Moderate lipophilicity, base-sensitive
3-[(6-Bromo-4-phenylquinazolin-2-yl)amino]benzoic acid	C₂₁H₁₄BrN₃O₂	Quinazolinylamino (C-3)	C-6 (quinazoline)	Potential kinase inhibition
5-Bromo-2-hydroxy-benzoic acid hydrazide	C₇H₅BrN₂O₃	Hydrazide (C-2), hydroxy (C-5)	C-5 (benzene)	Chelating agent, low solubility

Notes:

• Pyridyloxy vs. Quinazolinylamino: The pyridyloxy group (ether linkage) offers metabolic stability compared to the hydrolytically labile urea in .
• Hydrazide Derivatives : The hydrazide group in enhances metal-binding capacity but reduces acidity compared to carboxylic acid derivatives .